Cas no 2680731-05-7 (benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate)

• Product Name: benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate
• CAS No: 2680731-05-7
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5648138
• PubChem ID: 165910894
• Update Time: 2025-05-25

benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate
• 2680731-05-7
• EN300-28277708

• Inchi： 1S/C15H17NO2/c1-2-6-14(13-9-10-13)16-15(17)18-11-12-7-4-3-5-8-12/h1,3-5,7-8,13-14H,6,9-11H2,(H,16,17)
• InChI Key： RXFKRRMSAJCYCQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC#C)C1CC1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate

Introduction to Benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate (CAS No. 2680731-05-7)

Benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate, a compound with the chemical identifier CAS No. 2680731-05-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a benzyl group and a cyclopropylbut-3-yn-1-yl moiety in its molecular structure imparts distinct characteristics that make it a subject of intense research interest.

The benzyl group, known for its stability and versatility in organic synthesis, contributes to the overall reactivity and solubility of the compound. On the other hand, the cyclopropylbut-3-yn-1-yl moiety introduces a rigid, cyclic structure that can influence the compound's interactions with biological targets. This combination of structural features has led to its investigation in various therapeutic contexts, particularly in the development of novel agrochemicals and pharmaceuticals.

Recent studies have highlighted the potential of Benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate as a lead compound for further derivatization and optimization. Researchers have been exploring its efficacy in modulating enzyme activity and receptor binding, which are critical steps in drug discovery. The compound's unique chemical framework suggests that it may exhibit properties such as selectivity and low toxicity, making it an attractive candidate for further development.

In the realm of agrochemicals, Benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate has shown promise as a precursor for compounds that can interact with plant-specific enzymes and receptors. This has opened up new avenues for developing environmentally friendly pesticides and herbicides. The compound's ability to interfere with pathogenic processes while maintaining low toxicity to non-target organisms aligns with the growing demand for sustainable agricultural solutions.

The synthesis of Benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropylbutenone core through cross-coupling reactions followed by carbamate formation is a testament to the precision and control achievable in contemporary chemical synthesis. These methods not only ensure high yields but also allow for modifications that can fine-tune the biological activity of the compound.

From a medicinal chemistry perspective, the structural features of Benzyl N-(1-cyclopropylbut-3-yn-1-yl)carbamate make it an excellent scaffold for drug discovery. The presence of multiple functional groups provides numerous opportunities for chemical modification, enabling researchers to explore a wide range of biological activities. This flexibility has been exploited in designing derivatives with enhanced potency, selectivity, and pharmacokinetic properties.

The pharmacological profile of Benzyl N-(1-cyclopropylbut-3-yn-1-y l)carbamate is still under active investigation, but preliminary findings suggest that it may have applications in treating various conditions. Its interaction with biological targets such as enzymes and receptors could lead to therapeutic benefits in areas such as inflammation, pain management, and neurodegenerative diseases. Further research is needed to fully elucidate its mechanism of action and potential clinical applications.

In conclusion, Benzyl N-(1-cycloprop ylbut -3 -yn -1 -y l )carbamate (CAS No. 268073 1 -05 -7 ) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with its promising biological activities, make it a valuable asset in modern drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in developing innovative solutions for various challenges in medicine and agriculture.